Cas no 91733-72-1 (Phenol, phenoxy-,tetrachloro deriv. (9CI))

Phenol, phenoxy-,tetrachloro deriv. (9CI) structure
91733-72-1 structure
Product Name:Phenol, phenoxy-,tetrachloro deriv. (9CI)
CAS No:91733-72-1
MF:C12H6Cl4O2
MW:323.986839771271
CID:814377
PubChem ID:176550
Update Time:2025-04-19

Phenol, phenoxy-,tetrachloro deriv. (9CI) Chemical and Physical Properties

Names and Identifiers

    • Phenol, phenoxy-,tetrachloro deriv. (9CI)
    • 2,3,4,5-tetrachloro-6-phenoxyphenol
    • DTXSID20238681
    • 2,3,4,5-tetrachloro-6-(phenoxy)phenol
    • tetrachlorophenoxyphenol
    • 91733-72-1
    • SCHEMBL14157197
    • Inchi: 1S/C12H6Cl4O2/c13-7-8(14)10(16)12(11(17)9(7)15)18-6-4-2-1-3-5-6/h1-5,17H
    • InChI Key: HCMRJWIKQAJMJZ-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C(=C1OC1C=CC=CC=1)O)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 323.909
  • Monoisotopic Mass: 321.912
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 273
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.6
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • Density: 1.57
  • Boiling Point: 352.6°C at 760 mmHg
  • Flash Point: 167.1°C
  • Refractive Index: 1.638
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